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Compound of Interest

Compound Name: Tantalum(V) butoxide

Cat. No.: B8249264 Get Quote

An In-depth Technical Guide on Tantalum(V) Butoxide

This guide provides essential information regarding the molecular weight and chemical formula

of Tantalum(V) butoxide, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Properties
Tantalum(V) butoxide, also known as tantalum(V) n-butoxide or pentabutoxytantalum, is a

metal alkoxide. It serves as a precursor for the synthesis of tantalum oxide nanoparticles and in

the sol-gel deposition of various thin films.

Data Presentation
The fundamental quantitative data for Tantalum(V) butoxide is summarized in the table below

for clarity and ease of comparison.
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Property Value Citations

Molecular Formula C20H45O5Ta [1][2]

Linear Formula Ta(OCH2CH2CH2CH3)5 [1][3][4]

Molecular Weight 546.52 g/mol [1][2][3][4]

Alternate Molecular Formula C20H50O5Ta [5]

Alternate Molecular Weight 551.6 g/mol [5]

Logical Relationship of Tantalum(V) Butoxide
Components
The following diagram illustrates the constituent parts of Tantalum(V) butoxide and their

relationship to its overall molecular formula and weight.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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